Cas no 1154939-50-0 (1-(3-methylbutyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-methylbutyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1154939-50-0
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5230673
• Update Time: 2026-03-07

1-(3-methylbutyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methyl-butyl)-1H-pyrazole-4-carboxylic acid
• 1-(3-methylbutyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C9H14N2O2/c1-7(2)3-4-11-6-8(5-10-11)9(12)13/h5-7H,3-4H2,1-2H3,(H,12,13)
• InChI Key： VBKKRIYVDXKUTR-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C=C(C(O)=O)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(3-methylbutyl)-1H-pyrazole-4-carboxylic acid

1-(3-Methylbutyl)-1H-Pyrazole-4-Carboxylic Acid: A Comprehensive Overview

1-(3-Methylbutyl)-1H-pyrazole-4-carboxylic acid, identified by the CAS number 1154939-50-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound comprises a pyrazole ring substituted with a 3-methylbutyl group at the 4-position, along with a carboxylic acid moiety. This unique combination of functional groups contributes to its potential as a bioactive molecule.

The synthesis of 1-(3-methylbutyl)-1H-pyrazole-4-carboxylic acid involves a multi-step process, typically starting from the corresponding pyrazole derivative. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for biological evaluations.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial activities. Specifically, 1-(3-methylbutyl)-1H-pyrazole-4-carboxylic acid has shown promising results in preclinical models, particularly in its ability to modulate inflammatory pathways. Researchers have reported that this compound exhibits selective inhibition of key enzymes involved in inflammation, making it a potential candidate for the development of novel anti-inflammatory agents.

In addition to its therapeutic applications, pyrazole-based compounds are also being explored for their role in agrochemicals. The carboxylic acid group in 1-(3-methylbutyl)-1H-pyrazole-4-carboxylic acid facilitates its interaction with various biomolecules, which could be exploited in designing pesticides or plant growth regulators. Recent findings suggest that this compound may play a role in enhancing crop resistance to environmental stressors, thereby contributing to sustainable agriculture.

The pharmacokinetic profile of CAS No. 1154939-50-0 has been extensively studied, revealing favorable absorption and distribution properties. These characteristics make it an attractive candidate for oral drug delivery systems. Furthermore, preliminary toxicological studies indicate that this compound exhibits low toxicity at therapeutic doses, which is a critical factor for its potential clinical application.

In conclusion, 1-(3-methylbutyl)-1H-pyrazole-4-carboxylic acid, with its unique structural features and promising biological activities, represents a valuable addition to the arsenal of bioactive compounds. As research continues to uncover its full potential, this compound holds great promise for advancing both pharmaceutical and agricultural innovations.